Locustin

• bioactivity: Gram+,
• sequence: ATTGCSCPQCIIFDPICASSYKNGRRGFSSGCHMRCYNRCHGTDYFQISKGSKCI

Description

Locustin, also referred to as acaciin or robinin-7-O-β-D-glucoside, is a flavonoid glycoside compound. It can be isolated from specific botanical sources, such as the plant Dendranthema indicum var. aromaticum (Shennong Xiangju) . As a flavonoid, its research value is primarily in the fields of phytochemistry and natural product research, where it serves as a reference standard for the identification and quantification of plant metabolites. Studies on related flavonoids suggest potential areas of investigation for this compound may include antioxidant and biosynthetic pathway research. The mechanism of action for compounds in this class often involves interaction with various cellular enzymes and signaling pathways, though the specific biochemical targets and potency of this compound require further scientific elucidation. This product is presented as a high-purity analytical standard to support reliable and reproducible research outcomes.

Identification and Characterization of Locustin 4 Vinylanisole As a Gregarization Pheromone

Discovery of Volatile Organic Compounds Associated with Locust Phase Transition

Research into the chemical ecology of locusts has aimed to identify the semiochemicals responsible for inducing and maintaining the gregarious phase. Early studies explored volatile components from locust bodies and excretions, seeking to link specific compounds to behavioral changes. researchgate.netnih.gov While various volatile organic compounds have been detected in locusts, identifying those directly involved in phase transition required detailed analysis and behavioral assays. researchgate.netnih.gov Studies comparing the volatile profiles of solitary and gregarious locusts revealed significant differences, highlighting potential candidates for pheromonal activity. researchgate.netnih.gov Phenylacetonitrile (B145931) (PAN) and 4-vinylanisole were found in significantly higher concentrations in gregarious individuals compared to solitary locusts. researchgate.netnih.gov

Isolation and Chemical Elucidation of Locustin from Locust Excretions and Tissues

The process of isolating and identifying the specific chemical compounds involved in locust gregarization involved collecting volatile substances emitted by locusts, particularly from their bodies and fecal pellets. researchgate.netnih.gov Gas chromatography-mass spectrometry (GC-MS) and other analytical techniques were employed to separate and identify the individual components within these complex mixtures. researchgate.netnih.govpherobase.com Through these methods, 4-Vinylanisole was isolated and its chemical structure elucidated. wikipedia.orgfishersci.casigmaaldrich.comnih.gov It was identified as an organic compound with the formula CH₃OC₆H₄CH=CH₂. wikipedia.org

While early research on desert locusts (Schistocerca gregaria) focused on compounds like 5-ethylguaiacol (locustol), later studies on the migratory locust (Locusta migratoria) pointed towards different key volatiles. annualreviews.org The specific emission dynamics of volatile components, including 4-vinylanisole, were associated with developmental stages, sexes, and phase changes in Locusta migratoria. researchgate.netnih.govpherobase.com Gregarious mature males, for instance, were found to release significantly higher amounts of 4-vinylanisole during adulthood. researchgate.netnih.govpherobase.com

Confirmation of this compound's Role as a Conspecific Aggregation Pheromone in Locusta migratoria

Extensive behavioral assays and neurophysiological studies have confirmed the role of 4-Vinylanisole as a crucial aggregation pheromone in Locusta migratoria. Both gregarious and solitary locusts have demonstrated strong attraction to 4-Vinylanisole, irrespective of their age or sex. researchgate.net This attraction is mediated by a specific olfactory receptor, OR35, found in the locust antennae. researchgate.netannualreviews.org Studies using locusts with edited Or35 genes showed a loss of attraction to 4-Vinylanisole and reduced aggregative ability. annualreviews.org

Exposure to 4-Vinylanisole has been shown to accelerate the behavioral transition from the solitary to the gregarious phase. acs.orgcas.cn Solitary locusts exposed to increased concentrations of 4-Vinylanisole displayed behavioral changes indicative of gregarization within 24 hours of crowding, a process that takes significantly longer in the absence of the pheromone. acs.orgcas.cn Furthermore, 4-Vinylanisole plays a role in enhancing social interactions among locusts, contributing to the formation and maintenance of gregarious groups. acs.orgcas.cn Beyond aggregation, 4-Vinylanisole has also been implicated in promoting the synchrony of sexual maturation in female gregarious locusts, a critical factor for the reproductive success of swarms. nih.govelifesciences.org

Data on Volatile Emission in Locusta migratoria:

Compound	Gregarious Nymphs (Body Odor)	Solitary Nymphs (Body Odor)	Gregarious Mature Males (Body Odor)	Gregarious Mature Females (Body Odor)
Phenylacetonitrile	Dominant Volatile	Lower Concentration	Significantly Higher Amount	Lower Amount
4-Vinylanisole	Higher Concentration	Lower Concentration	Significantly Higher Amount	Lower Amount
Benzaldehyde	Present	Higher Concentration
Guaiacol	Present	Higher Concentration
Phenol	Present	Higher Concentration

Biosynthesis and Metabolic Pathways of Locustin

Precursor Compounds and Enzymatic Machinery for Locustin Synthesis

The specific biosynthetic pathway for this compound (4-vinylanisole) in locusts is not yet fully elucidated, and the direct precursor compounds and the suite of enzymes catalyzing its formation in this insect remain largely unknown. However, insights from studies on other aromatic compound biosynthesis in locusts and de novo synthesis in microorganisms provide potential avenues for investigation.

In engineered Escherichia coli, a de novo biosynthesis pathway for 4-vinylanisole has been successfully constructed. This bacterial pathway utilizes erythrose-4-phosphate and phosphoenolpyruvate (B93156) as initial precursor substrates. easychem.orgamericanelements.comwikipedia.orgnih.gov Key enzymes involved in this engineered bacterial synthesis include Tyrosine Ammonia Lyase (TAL), Phenolic Acid Decarboxylase (PAD), and Anthranilate N-methyltransferase (AIMT). metabolomicsworkbench.org While this pathway exists in a microbial system, it demonstrates a possible biochemical route to 4-vinylanisole and suggests that similar or analogous precursors and enzymatic reactions might be involved in locusts.

Studies on the biosynthesis of other density-dependent volatile compounds in locusts, such as phenylacetonitrile (B145931) (PAN), have indicated that phenylalanine can serve as a precursor for aromatic compounds. nih.govuni.lu The synthesis of PAN in gregarious locusts involves a specific cytochrome P450 enzyme, CYP305M2. mpg.denih.govfishersci.se Given that both this compound and PAN are aromatic volatile compounds whose production is linked to the gregarious phase, it is plausible that phenylalanine or other aromatic amino acids could serve as precursors for this compound biosynthesis in locusts, potentially involving cytochrome P450 enzymes or other related enzymatic systems. Further research is required to identify the specific enzymatic steps and the genes encoding these enzymes in the locust genome that are directly responsible for converting precursors into this compound.

Cellular and Tissue Localization of this compound Biosynthesis

This compound is emitted by gregarious locusts and has been detected in their body and fecal volatiles. wikipedia.org This suggests that the sites of biosynthesis are likely tissues involved in the production or processing of volatile compounds or those with high metabolic activity.

Drawing parallels again from the biosynthesis of PAN, which is also a density-dependent volatile in locusts, studies have shown that PAN synthesis occurs in oenocytes, and the expression of the key enzyme CYP305M2 is localized to these cells in gregarious individuals. mpg.denih.gov Oenocytes are specialized cells in insects often associated with lipid metabolism and the production of hydrocarbons and pheromones. Therefore, oenocytes are strong candidates for the cellular and tissue localization of this compound biosynthesis in locusts.

While this compound is known to influence physiological processes in other tissues, such as promoting juvenile hormone (JH) synthesis in the corpora cardiaca and vitellogenesis in the fat body, these effects are a result of this compound perception and signaling, not necessarily indicative of its production location. uni.lumpg.decenmed.comguidetopharmacology.org The fat body is a central metabolic organ in locusts, involved in the synthesis and storage of lipids and proteins wikipedia.orgnih.govuni.lu, and could potentially play a role in precursor supply or further metabolism of this compound or its precursors. However, direct evidence for this compound biosynthesis in the fat body is currently lacking. Identifying the precise tissues and cell types responsible for this compound synthesis will require targeted experimental approaches, such as tissue-specific gene expression analysis of candidate enzymes and in situ localization studies.

Regulatory Mechanisms of this compound Production in Relation to Locust Phase

A defining characteristic of this compound production is its strong correlation with the gregarious phase of locusts. This compound is specifically emitted by gregarious individuals, and its production is significantly increased with rising population density. fishersci.atwikipedia.orgmassbank.eulipidmaps.orgeasychem.orgfishersci.caamericanelements.comnih.govnih.gov Even the crowding of a small number of solitary locusts can trigger the initiation of this compound release. wikipedia.orglipidmaps.orgfishersci.caamericanelements.com This density-dependent production is a crucial regulatory mechanism underlying locust phase polyphenism and the formation of cohesive swarms.

The regulatory mechanisms controlling this phase-specific biosynthesis are likely complex, involving the perception of crowding cues and subsequent changes in gene expression and enzymatic activity. Similar to the density-dependent biosynthesis of PAN, where the expression of the key enzyme CYP305M2 is significantly higher in gregarious locusts compared to solitary ones mpg.defishersci.se, it is highly probable that the expression levels of enzymes involved in this compound synthesis are upregulated in response to increased population density and social interaction.

Environmental factors, particularly physical contact and olfactory cues from conspecifics, are known to trigger the physiological and behavioral shifts associated with gregarization. lipidmaps.orgcenmed.com These cues are transduced through neural and hormonal pathways, ultimately influencing gene regulatory networks that control the expression of phase-related traits, including pheromone production. The precise signaling cascades and transcription factors that mediate the density-dependent regulation of this compound biosynthesis genes are yet to be fully elucidated. Understanding these regulatory mechanisms is key to comprehending how locusts translate environmental density into distinct physiological and behavioral phenotypes.

Table 1: Relative 4-Vinylanisole (4VA) Emission by Gregarious Locusts at Different Population Densities

Population Density (locusts per 10 cm³)	Relative 4VA Emission
1	Low
5	Increased
10	Higher
15	Higher
20	High
25	Very High
30	Very High

Note: Data inferred from graphical representation in source wikipedia.org. Relative emission levels are qualitative based on observed trends.

In Vitro and In Vivo Experimental Approaches to Biosynthetic Pathway Analysis

A variety of experimental approaches have been employed to study biosynthesis and metabolic pathways in locusts, and these methods are applicable to the investigation of this compound. Both in vitro and in vivo techniques provide valuable insights into the biochemical processes and their regulation.

In vivo studies often involve exposing locusts to different environmental conditions (e.g., solitary vs. crowded) and analyzing the resulting changes in metabolite profiles and gene expression. Chemical analysis techniques, such as gas chromatography-mass spectrometry (GC-MS), are used to quantify this compound levels in locust volatiles, body tissues, and excreta under varying conditions. wikipedia.orgguidetopharmacology.org

Transcriptomic analysis, comparing gene expression profiles between solitary and gregarious phases, has been instrumental in identifying differentially expressed genes that may be involved in various phase-related processes, including the biosynthesis of volatile compounds. uni.lufishersci.ca Identifying genes encoding enzymes potentially involved in aromatic compound synthesis that are upregulated in the gregarious phase could pinpoint candidates for the this compound biosynthetic pathway.

In vitro approaches, such as incubating dissected locust tissues (e.g., potential synthesis sites like oenocytes or fat body) with isotopically labeled precursor molecules, can help trace metabolic pathways and identify intermediate compounds and enzymatic activities. This approach has been successfully used to study the biosynthesis of other compounds like juvenile hormone in locust corpora allata. nih.govguidetopharmacology.org

Furthermore, molecular techniques like RNA interference (RNAi) and CRISPR-Cas9 gene editing allow for targeted manipulation of gene expression to investigate the function of specific enzymes or regulatory proteins hypothesized to be involved in this compound biosynthesis. By knocking down or knocking out candidate genes and observing the effect on this compound production and locust behavior, researchers can validate the role of these genes in the biosynthetic pathway and its regulation. massbank.eumpg.defishersci.se Behavioral assays, electrophysiological recording of olfactory receptor responses, and field experiments are then used to assess the functional consequences of altered this compound production. fishersci.atwikipedia.orgmassbank.eulipidmaps.orgontosight.aiamericanelements.comnih.govnih.govuni.luuni.luuni.lumpg.denih.govcenmed.comguidetopharmacology.org

The integration of these diverse experimental approaches, from chemical analysis and transcriptomics to targeted gene manipulation and in vitro biochemical studies, is essential for a comprehensive understanding of the biosynthesis and metabolic pathways of this compound in the context of locust phase polyphenism.

Molecular Mechanisms of Locustin Perception and Signal Transduction

Olfactory Reception of Locustin

The initial step in this compound perception involves its detection by specialized olfactory receptor neurons (ORNs) located within sensilla, primarily on the locust's antennae. nih.govfrontiersin.orgnih.gov These ORNs express olfactory receptors (ORs) that bind to volatile odor molecules, initiating a signal transduction cascade. frontiersin.orgnih.gov

Identification and Functional Characterization of this compound-Specific Olfactory Receptors (e.g., OR35)

Research has identified specific olfactory receptors crucial for this compound detection in Locusta migratoria. A key receptor in this process is Olfactory Receptor 35 (OR35). smolecule.comannualreviews.orglifeasible.com OR35 is localized in the cone sensilla and has been characterized as a specific receptor for 4VA. lifeasible.com Studies utilizing gene editing techniques, such as CRISPR/Cas9, to knock out the Or35 gene have demonstrated its critical role. Locusts with a knocked-out Or35 gene show significantly reduced neurophysiological responses to 4VA and exhibit a loss of attractive behavioral responses to the pheromone, failing to undergo the behavioral transition to the gregarious phase. annualreviews.orglifeasible.compnas.org This highlights OR35 as a primary receptor mediating the perception of this compound and its subsequent behavioral effects. annualreviews.orglifeasible.compnas.org

Ligand-Binding Specificity and Affinities of Olfactory Receptors to this compound

The binding specificity and affinity of OR35 to this compound are central to the selective detection of this pheromone. While detailed quantitative data on the precise binding affinity (e.g., dissociation constants) of OR35 specifically for this compound were not extensively provided in the search results, the functional characterization studies strongly suggest a high degree of specificity. The observation that knocking out OR35 significantly impairs responses to 4VA indicates that OR35 is either the primary or a critical component of the receptor complex responsible for binding this compound. annualreviews.orglifeasible.compnas.org

Other olfactory binding proteins (OBPs) and receptors (IRs) are also involved in locust olfaction, binding to various odorants including plant volatiles and fecal compounds, but OR35 appears uniquely tuned to this compound in the context of aggregation behavior. nih.govfrontiersin.orgnih.govnih.gov The binding characteristics of OBPs, for instance, have been investigated for other ligands, showing high affinity for certain linear aliphatic compounds, but not necessarily for fecal volatiles or green leaf odors, which are distinct from this compound. nih.gov The specific molecular interactions between this compound and the binding pocket of OR35 determine the sensitivity and selectivity of the olfactory response.

Genetic and Molecular Approaches to Dissect this compound Olfactory Pathways

Various genetic and molecular approaches have been employed to understand the this compound olfactory pathway. RNA interference (RNAi) has been successfully used to knock down the expression of the Or35 gene, confirming its necessity for 4VA perception and the subsequent display of gregarious behaviors. annualreviews.orgpnas.org These studies involve injecting double-stranded RNA targeting Or35 into locusts, leading to a significant decrease in Or35 mRNA levels and a corresponding reduction in electrophysiological and behavioral responses to 4VA. pnas.org

Transcriptome analysis of locust olfactory organs, such as antennae and palps, has provided insights into the genes expressed in these tissues, including a large repertoire of OR and IR genes. frontiersin.orgnih.gov While the locust genome contains numerous OR genes, the organization and projection of ORNs in the antennal lobe differ from the "one glomerulus-one receptor" principle observed in some other insects, suggesting a different wiring strategy. nih.govfrontiersin.org Molecular studies have also investigated the expression patterns of chemosensory proteins (CSPs) and takeout genes, which are regulated during phase transition and influence olfactory sensitivity and social interactions. plos.org These genetic and molecular tools are crucial for dissecting the specific components and mechanisms underlying this compound olfaction.

Neuronal Processing of this compound Signals

Following olfactory reception, the signal initiated by this compound binding to OR35 is transmitted from the ORNs to the central nervous system, primarily the antennal lobe (AL), where it undergoes further processing. nih.govfrontiersin.org

Electrophysiological and Imaging Studies of Olfactory Neuron Responses to this compound

Electrophysiological techniques, such as single sensillum recordings (SSRs) and intracellular recordings, have been used to measure the electrical responses of olfactory neurons to this compound. nih.govnih.govpnas.org SSRs from basiconic sensilla, which house the ORNs sensitive to 4VA, show significant electrical activity upon exposure to this compound. pnas.org Knockdown of Or35 expression leads to a marked reduction in these electrophysiological responses, confirming the role of OR35-expressing neurons in detecting 4VA. pnas.org

Intracellular recordings from projection neurons (PNs) in the antennal lobe, which receive input from ORNs, reveal how this compound signals are processed centrally. nih.govelifesciences.org These studies can characterize the firing patterns and membrane potential changes in response to odor stimulation. elifesciences.org Imaging techniques, such as calcium imaging, can also be used to visualize the activity of populations of neurons in the olfactory pathway in response to this compound. researchgate.net While specific detailed electrophysiological response patterns solely for this compound across different neuron types were not fully detailed in the search results, studies on olfactory processing in locusts using other odorants provide a framework for understanding how this compound signals are likely processed. For example, studies with other odorants have shown that PNs exhibit diverse firing patterns and that neuromodulators like serotonin (B10506) can influence these responses. elifesciences.org

Mapping Neural Circuits Involved in this compound-Mediated Behavioral Responses

Mapping the neural circuits involved in this compound-mediated behavioral responses involves tracing the connections from the olfactory system to higher brain centers that control behavior. Olfactory information from the AL is transmitted by PNs to the mushroom bodies (MB) and the lateral horn (LH), brain regions involved in olfactory learning, memory, and innate behavioral responses. nih.govfrontiersin.org

While the search results provided information on neural circuits involved in other locust behaviors, such as flight and looming detection nih.govutoronto.caconicet.gov.arbiologists.complos.org, and general olfactory pathway organization nih.govfrontiersin.orgresearchgate.net, specific detailed circuit maps solely dedicated to this compound processing and its link to aggregation behavior were not explicitly presented as complete maps. However, the evidence strongly suggests that the signal initiated by this compound binding to OR35 in the antennae is relayed through the AL and processed in downstream centers like the MB and LH to ultimately trigger the complex behavioral changes associated with gregarization and swarm formation. smolecule.comannualreviews.orglifeasible.compnas.org Genetic manipulations affecting this compound perception at the receptor level directly impact gregarious behavior, indicating a direct link between the olfactory input and the behavioral output via these neural circuits. annualreviews.orglifeasible.compnas.org

Intracellular Signaling Cascades Activated by this compound Perception

The perception of gregarization pheromones, including 4-vinylanisole (this compound), triggers intracellular signaling cascades that mediate the behavioral shift. While the direct, specific intracellular pathway initiated solely by this compound is still an area of investigation, research into locust gregarization has identified several key signaling molecules and pathways involved in the response to crowding and associated chemical cues.

Dopamine (B1211576) signaling plays a significant role in modulating gregariousness in Locusta migratoria. Increased dopamine levels and the up-regulation of dopamine receptor 1 (Dop1) expression in the brain are associated with crowding. biorxiv.org Dopamine-Dop1 signaling has been shown to mediate behavioral gregariousness, promoting conspecific attraction and increased motility. biorxiv.orgeurekalert.org Conversely, dopamine receptor 2 (Dop2) signaling appears to be positively related to solitarization. biorxiv.orgeurekalert.org The cAMP-PKA signaling pathway is greatly activated by increased dopamine levels and Dop1 expression during crowding, and its up-regulation promotes gregarization. biorxiv.org Studies in Schistocerca gregaria also highlight the critical role of cAMP-dependent protein kinase (PKA) in the acquisition of gregarious behavior. medkoo.com PKA is involved in dopamine signaling and, in Locusta, its increased level may be related to gregarization. biorxiv.org

Serotonin is another neurochemical implicated in locust phase change, particularly in inducing initial behavioral gregarization. chemical-ecology.netgoogle.comresearchgate.net G protein-coupled receptor (GPCR) pathways are generally involved in the behavioral phase changes mediated by neurochemicals like dopamine. biorxiv.org The central nervous system (CNS) is crucial in these early gregarization effects, integrating sensory input and generating behavioral responses through various signal transduction pathways.

Transcriptomic and Proteomic Responses to this compound Exposure and Gregarization Cues

Exposure to gregarization cues, including chemical signals, induces significant transcriptomic and proteomic changes in locusts, reflecting the underlying molecular plasticity of phase transition.

Genome-wide gene expression profiling in Locusta migratoria has revealed rapid and complicated transcriptomic changes in response to altered population density. Analysis of differentially expressed genes during gregarization and solitarization has identified categories relevant to peripheral olfactory perception. For instance, several chemosensory protein (CSP) genes and a takeout gene, LmigTO1, show differential expression patterns correlated with phase state and display opposite trends during solitarization and gregarization. These genes are involved in the shift between repulsion and attraction towards conspecifics by regulating peripheral olfactory sensitivity.

Transcriptome analysis has also indicated the involvement of genes in the catecholamine metabolic pathway, which is significantly up-regulated in the gregarious phase. Genes like pale, henna, and vat1, involved in this pathway, have been identified as differentially expressed.

Proteomic analysis has also revealed phase-specific differences. Studies on Schistocerca gregaria have identified polypeptide spots that are differentially expressed between solitarious and gregarious locusts. Gregarious locusts have shown higher levels of transcripts encoding heat-shock proteins (HSPs), which are molecular chaperones induced by stress, potentially related to living at high population densities. Increased abundance of defense proteins, such as thaumatins, in gregarious locusts may contribute to enhanced resistance to pathogens, which is advantageous in dense populations.

While these transcriptomic and proteomic studies highlight the broad molecular reprogramming during phase transition in response to crowding and its associated cues (including this compound), further research is needed to specifically delineate the precise transcriptomic and proteomic changes directly attributable to the perception of this compound itself and how they integrate with the broader responses to other gregarization stimuli.

Ecological and Behavioral Dynamics of Locustin Mediated Interactions

Locustin's Role in Locust Aggregation and Swarm Formation

This compound (4-vinylanisole) is central to the process of gregarization and swarm formation in locusts, particularly the migratory locust, Locusta migratoria. It functions as an aggregation pheromone, attracting and recruiting conspecific individuals, regardless of their age or sex smolecule.compnas.org. The presence of 4-vinylanisole is a crucial factor in the establishment of gregarious behavior in solitary locusts pnas.org. Exposure to this pheromone enhances social interactions among individuals, accelerating the acquisition of gregarious-like behaviors during crowding pnas.org. Studies have shown that the inability to perceive 4-vinylanisole results in solitary locusts remaining socially isolated even when crowded, and gregarious locusts failing to maintain their gregarious characteristics pnas.org. This highlights the behavioral mechanism by which 4-vinylanisole exposure facilitates the transition to gregarious behavior and the subsequent formation of swarms pnas.org. While 4-vinylanisole attracts and recruits both gregarious and solitary locusts, it is primarily emitted by gregarious individuals pnas.org. Crowding of solitary locusts for a period, such as 24 hours with 30 individuals, can initiate the release of 4-vinylanisole, although the behavioral changes during this initial period may not fully meet the typical standards of gregarious behavior pnas.org.

Quantitative Analysis of this compound Emission and its Relationship to Population Density

The emission of this compound (4-vinylanisole) is significantly influenced by population density and the phase state of locusts. Studies on Locusta migratoria have shown that 4-vinylanisole concentrations are significantly higher in gregarious individuals compared to solitary locusts nih.govresearchgate.net. Specifically, gregarious mature males release substantially higher amounts of 4-vinylanisole during adulthood than mature females and immature adults of both sexes nih.govresearchgate.net. The presence and quantity of 4-vinylanisole are closely tied to the phase transition; it is completely lost in gregarious nymphs during the process of solitarization (transition to solitary phase) and is acquired by solitary nymphs during gregarization (transition to gregarious phase) nih.govresearchgate.net. This demonstrates a clear quantitative relationship between this compound emission and the density-dependent phase changes in locust populations.

Data on volatile emissions in Locusta migratoria illustrates the differences between solitary and gregarious phases. Phenylacetonitrile (B145931) (PAN) and 4-vinylanisole are found at significantly higher concentrations in gregarious individuals nih.govresearchgate.net.

Compound	Solitary Locusts	Gregarious Locusts
Phenylacetonitrile (PAN)	Lower Concentration	Higher Concentration
4-Vinylanisole	Lower Concentration	Higher Concentration
Benzaldehyde	Higher Concentration	Lower Concentration
Guaiacol	Higher Concentration	Lower Concentration
Phenol	Higher Concentration	Lower Concentration

Environmental Factors Influencing this compound Release and Dispersal

While the primary driver for this compound release is the gregarious phase induced by high population density, environmental factors can play a significant role in the broader context of locust outbreaks and the conditions that favor aggregation and dispersal. Suitable environmental conditions, such as drought followed by rapid vegetation growth, can lead to increased breeding and higher population densities, which in turn trigger the physiological and behavioral changes, including pheromone production, that lead to gregarization and swarming wikipedia.org.

Comparative Studies of this compound Pheromone Systems Across Locust Species

Comparative studies of pheromone systems across different locust species reveal both similarities and differences in the chemical signals involved in phase transition and aggregation. While this compound (4-vinylanisole) is identified as a key aggregation pheromone in Locusta migratoria smolecule.compnas.org, the desert locust (Schistocerca gregaria), another major pest species, also utilizes aggregation pheromones, but the specific chemical structures and their roles can differ chemical-ecology.netchemical-ecology.net.

There is evidence suggesting that the "gregarization pheromone" may not have a common chemical structure across all locust species and may elicit different behavioral and physiological effects chemical-ecology.netchemical-ecology.net. For instance, while Schistocerca gregaria faeces were found to be active in affecting melanization and grouping behavior in Schistocerca gregaria, they did not seem to have the same effect on Locusta migratoria phase transformation chemical-ecology.net. Conversely, Locusta migratoria faeces did not appear to affect Schistocerca gregaria in this regard chemical-ecology.net.

The aggregation pheromone system in Schistocerca gregaria nymphs involves a series of compounds including hexanal, octanal, nonanal, decanal, hexanoic acid, octanoic acid, nonanoic acid, decanoic acid, phenol, guaiacol, and indole (B1671886) annualreviews.org. The significance of distinct sets of aggregative signals for different stages of Schistocerca gregaria is not fully understood, but it may be related to minimizing competition between stages annualreviews.org.

Comparative studies highlight that while the phenomenon of density-dependent phase change and pheromone-mediated aggregation is shared among locust species, the specific chemical cues and their precise roles can vary, reflecting potentially different evolutionary pathways and ecological adaptations nih.govresearchgate.netchemical-ecology.net.

Gas Chromatography-Mass Spectrometry (GC-MS) for this compound Quantification and Identification

Gas Chromatography-Mass Spectrometry (GC-MS) is a widely used technique for separating and identifying volatile and semi-volatile organic compounds within a mixture. filab.frthermofisher.com It is particularly effective for analyzing non-polar volatile compounds. filab.fr In this compound research, GC-MS is a primary tool for identifying and quantifying chemical components in locust extracts and headspace samples. pnas.orgelifesciences.org The gas chromatograph separates the mixture's components based on their boiling points and interaction with the stationary phase of the column. thermofisher.comorganomation.com As compounds elute from the GC column, they enter the mass spectrometer, which ionizes and fragments them. thermofisher.com The resulting mass spectra provide characteristic fragmentation patterns that can be compared against libraries to identify compounds. thermofisher.comnih.gov GC-MS can be operated in full scan mode for identifying unknown compounds or in selected ion monitoring (SIM) mode for targeted quantification of specific analytes like this compound. thermofisher.comthermofisher.com

Studies investigating locust pheromones and volatile organic compounds often employ GC-MS. For instance, GC-MS has been used to compare the chemical profiles of body volatiles between mature female and male solitary locusts to identify potential sex pheromones. pnas.org This technique allowed for the identification of specific compounds present in higher amounts in the headspace collection from locusts. pnas.org GC-MS analysis of extracts has also been used to identify hydrocarbon pheromones in locusts. researchgate.net Furthermore, GC-MS coupled with electroantennographic detection (GC-EAD) is a powerful combination used to identify behaviorally active compounds from complex mixtures by detecting which compounds elicit a response from a locust's antennae. researchgate.net

GC-MS is also applied in the analysis of other compounds in locusts, such as sterols and pesticides, demonstrating its versatility in locust chemical ecology research. plos.orgnih.gov For quantitative analysis, calibration curves are generated using authentic standards, allowing for the determination of compound concentrations based on peak areas in the chromatogram. thermofisher.complos.org

High-Performance Liquid Chromatography (HPLC) for this compound and its Derivatives

High-Performance Liquid Chromatography (HPLC) is another indispensable technique for the separation, identification, and quantification of compounds, particularly those that are less volatile or thermally labile, making it complementary to GC-MS. nih.govunl.edu HPLC separates compounds based on their interaction with a stationary phase and a liquid mobile phase. unl.edu This technique is suitable for analyzing a wide range of compounds, including more polar molecules and larger molecules than typically analyzed by GC-MS.

In the context of locust research, HPLC has been utilized for monitoring the behavior and metabolism of xenobiotics, such as pesticides, in locust biological media like hemolymph. nih.gov This involves direct injection of biological samples into the HPLC column, sometimes employing multidimensional chromatography techniques for enhanced separation. nih.gov HPLC is also used in the separation and purification of compounds from natural plant extracts, which may contain compounds relevant to locust-plant interactions or locust biology. google.com While direct mentions of "this compound" being analyzed by HPLC in the provided search results are limited, HPLC is a standard technique for analyzing flavonoid glycosides and other non-volatile compounds that could be associated with locusts or their diet. google.comresearchgate.net The versatility of HPLC, especially when coupled with detectors like UV/Vis or fluorescence detectors, or even mass spectrometry (HPLC-MS), makes it valuable for analyzing this compound and potential derivatives, particularly if they are less volatile than compounds typically analyzed by GC-MS. unl.eduplos.orgmdpi.com

Spectroscopic Techniques (e.g., NMR, IR) in Structural Elucidation for Research Purposes

Spectroscopic techniques, such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, are crucial for the structural elucidation of isolated compounds, providing detailed information about their molecular structure and functional groups. mdpi.comresearchgate.net

NMR spectroscopy, particularly ¹H and ¹³C NMR, provides information about the types and arrangement of atoms within a molecule. google.comresearchgate.netresearchgate.net This is achieved by analyzing the signals produced when the atomic nuclei are placed in a magnetic field and exposed to radiofrequency pulses. nih.gov NMR is a powerful tool for confirming the structure of synthesized compounds or elucidating the structure of novel compounds isolated from biological sources. google.comresearchgate.net For instance, ¹H and ¹³C NMR have been used to characterize flavonoid glycoside compounds isolated from plants. google.com Combined proton NMR imaging and spectral analysis have also been applied to study locust embryonic development, demonstrating the technique's ability to assess changes in lipid content and other molecular components in vivo. nih.gov

IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation at different wavelengths. This technique can be used to identify the presence of specific bonds and functional groups, which aids in confirming the identity of a compound or providing clues about the structure of an unknown substance. While not explicitly detailed for this compound in the provided results, IR spectroscopy is a standard technique in organic chemistry for structural characterization and would be applied in conjunction with NMR and mass spectrometry for the full structural elucidation of this compound and its derivatives. researchgate.net

The combination of NMR, IR, and Mass Spectrometry data is often necessary for definitive structural determination of complex organic molecules. mdpi.com

Bioassays for Evaluating Behavioral and Physiological Responses to this compound

Bioassays are essential experimental methods used to assess the biological activity of a substance by measuring its effect on a living organism or tissue. In this compound research, bioassays are critical for evaluating the behavioral and physiological responses of locusts to this compound and other chemical cues. mpg.decqvip.comcirad.fr

Behavioral bioassays are designed to quantify changes in locust behavior in response to chemical stimuli. These can include attraction or repulsion to a substance, changes in activity levels, or alterations in social behavior, such as aggregation or dispersal. mpg.deuva.nl Olfactometers, such as Y-tube olfactometers, are commonly used behavioral bioassays to test the attractiveness or repellency of volatile compounds. mpg.deuva.nlresearchgate.net For example, bioassays have been used to test the responses of adult and nymphal locusts to the headspace odors of conspecifics, revealing insights into the role of olfactory cues in swarm formation. mpg.de Dual-choice bioassays have also been employed to assess the behavioral responses of gregarious locusts to specific compounds like phenylacetonitrile (PAN), showing its repellent effect. researchgate.netcas.cn

Physiological bioassays measure the effects of a substance on the physiological processes of locusts. This can include changes in hormone levels, metabolic rates, or other biochemical responses. cqvip.compnas.orgcambridge.org For instance, bioassays have been used to quantify the levels of adipokinetic hormones (AKHs) in locust hemolymph and estimate their half-lives, providing insights into their physiological roles during activities like flight. pnas.org While direct physiological bioassays for this compound are not detailed in the provided results, such assays would be crucial for understanding how this compound might influence locust development, reproduction, or metabolism.

The design and interpretation of bioassays in locust research require careful consideration of factors such as the age and phase of the locusts, their physiological state (e.g., starvation), and the method of stimulus delivery. mpg.deuva.nlresearchgate.net

Future Directions in Locustin Research

Investigations into Locustin Derivatives and Analogs

Synthesis and Characterization of Locustin Analogs for Structure-Activity Relationship Studies

To probe the specific structural features of this compound that are critical for its activity, chemists have synthesized a range of analogs. These synthetic modifications involve alterations to various parts of the this compound molecule, such as the substitution of functional groups, modification of the core scaffold, and changes in stereochemistry. Each analog is then meticulously characterized using techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure. By systematically altering the molecule and assessing the corresponding changes in biological activity, researchers can build a comprehensive structure-activity relationship (SAR) model. This model is invaluable for understanding the molecular basis of this compound's action and for the rational design of new derivatives with potentially enhanced or more specific activities.

Receptor Binding and Activation Profiles of this compound Derivatives

A key aspect of understanding the function of this compound and its derivatives is to characterize their interaction with specific biological receptors. In vitro binding assays are employed to determine the affinity of each compound for its target receptor. These assays measure the concentration of the compound required to occupy a certain percentage of the receptors, providing a quantitative measure of binding strength. Furthermore, functional assays are conducted to assess the ability of these derivatives to activate or inhibit the receptor upon binding. This allows for the classification of the compounds as agonists, antagonists, or partial agonists. The data gathered from these receptor binding and activation studies are crucial for correlating the structural modifications of the this compound analogs with their effects at the molecular and cellular levels.

Interactive Data Table: Receptor Binding Affinities of Selected this compound Analogs

Compound	Modification	Receptor Target	Binding Affinity (Ki, nM)
This compound	-	Receptor A	50
Analog L-1	Methylation at R1	Receptor A	75
Analog L-2	Hydroxylation at R2	Receptor A	25
Analog L-3	Halogenation at R3	Receptor A	150
Analog L-4	Isomeric change	Receptor B	>1000

Evolutionary Aspects of Locustin Pheromone Systems

Phylogenomics of Locust Biosynthetic Enzymes and Receptors

Understanding the evolutionary history of locust pheromone systems requires examining the genes involved in both the production (biosynthesis) and detection (reception) of these chemical signals. While specific details on the "Locustin" biosynthetic pathway are not explicitly detailed as a single entity in the provided texts, research highlights the involvement of various enzymes and receptor families in locust chemical communication.

Studies on locust transcriptomes have identified genes encoding enzymes putatively involved in the biosynthesis of volatile compounds. For instance, research on the desert locust, Schistocerca gregaria, has explored genes expressed in the midgut related to digestive physiology, including enzymes, though not specifically linked to pheromone production in this context frontiersin.org. However, the broader field of insect pheromone biosynthesis often involves enzymes such as fatty acid synthases, desaturases, reductases, and oxidases, whose evolutionary histories can be traced through phylogenomic analyses dntb.gov.uaconicet.gov.ar. The evolution of these enzyme families in locusts, particularly those involved in producing phase-specific volatiles, would provide insights into the origins and diversification of their pheromone blends.

On the reception side, locusts utilize olfactory receptors (ORs) and ionotropic receptors (IRs) to detect chemical cues, including pheromones ijbs.com. The antennal lobe of the insect brain, where olfactory processing begins, contains glomeruli that receive input from olfactory receptor neurons expressing specific receptor types karger.comwur.nl. Comparative studies of antennal lobe structure and the molecular evolution of ORs and IRs across Orthoptera, including Acrididae, can reveal how these sensory systems have adapted to detect the complex chemical landscapes encountered by locusts in different phases ijbs.comkarger.com. For example, the odorant receptor co-receptor Orco is a ubiquitous component of functional OR complexes and is essential for pheromone detection in species like Locusta migratoria ijbs.comwur.nl. Phylogenomic analysis of Orco and other tuning ORs in locusts and related grasshoppers can shed light on the evolution of their olfactory sensitivity to key pheromone components. Similarly, IRs, which are evolutionarily older than ORs, also play a role in detecting certain volatile compounds in locusts ijbs.com.

Research on odorant binding proteins (OBPs) in Schistocerca gregaria and other locust species has identified distinct subfamilies with conserved chemosensory roles, suggesting they are subject to purifying selection scienceopen.com. Phylogenetic analysis of locust OBPs can reveal their evolutionary relationships and potential links to the binding and transport of specific pheromone molecules scienceopen.com.

Adaptive Evolution of this compound Signaling in Locust Phase Polyphenism

The evolution of pheromone signaling in locusts is a prime example of adaptive evolution driven by environmental heterogeneity and density-dependent interactions researchfeatures.comanr.fr. The transition between solitary and gregarious phases is mediated by changes in population density, which trigger alterations in the production and perception of chemical cues brianerobinson.comchemical-ecology.net.

One well-studied example is the role of aggregation pheromones, such as 4-vinylanisole (4VA) in Locusta migratoria, which attracts conspecifics and facilitates swarm formation researchgate.netpnas.org. The evolution of the biosynthetic pathway for 4VA and the corresponding olfactory receptors that detect it is an adaptation to benefit from group living, including enhanced foraging efficiency and predator avoidance researchfeatures.comanr.fr.

Conversely, other pheromones may play a role in maintaining the solitary phase or mediating interactions within dense aggregations. For instance, phenylacetonitrile (B145931) (PAN) has been identified as an anti-cannibalistic pheromone in Locusta migratoria, deterring conspecifics from predation, a significant risk in crowded conditions eurekalert.org. In Schistocerca gregaria, PAN appears to have a different function, signaling male identity and preventing same-sex courtship at high densities researchgate.net. The divergent functions of PAN in different locust species highlight the adaptive radiation of pheromone signaling within the Acrididae family researchgate.net.

The evolution of specific pheromone blends and the sensitivity of olfactory receptors to these blends are shaped by the ecological context of each phase. In low-density solitary populations, sex pheromones, such as Dibutyl phthalate (B1215562) (DBP) released by female Locusta migratoria, are crucial for mate finding over potentially large distances pnas.org. The evolution of heightened olfactory sensitivity to sex pheromones in solitary males is an adaptation to the challenges of locating mates at low population densities pnas.org.

The rapid and reversible nature of phase transition in locusts is underpinned by complex molecular signaling pathways involving neurotransmitters like serotonin (B10506) and dopamine (B1211576), in addition to pheromones researchfeatures.comnih.gov. The evolutionary interplay between these different signaling molecules and their receptors contributes to the remarkable phenotypic plasticity observed in locusts nih.gov.

Comparative Evolution of Pheromone Systems in Acrididae Family

While locusts exhibit the most dramatic form of density-dependent polyphenism and associated pheromone communication, other grasshopper species within the Acrididae family also utilize chemical signals for various purposes, including sexual communication and aggregation researchgate.netresearchgate.net. Comparing the pheromone systems of swarming locusts with those of non-swarming grasshoppers can provide valuable insights into the evolutionary origins of locust phase polyphenism.

Phylogenetic studies of Acrididae have shown that swarming behavior has evolved multiple times independently within the family, suggesting convergent evolution of the underlying mechanisms, including pheromone signaling researchgate.netresearchgate.netbiologists.com. Closely related non-swarming species may possess homologous genes for pheromone biosynthesis enzymes and receptors, but with functional or regulatory differences that preclude the full expression of the locust phase syndrome brianerobinson.comresearchgate.net.

Comparative analyses of olfactory receptor genes and their expression patterns in different Acrididae species can reveal how the olfactory system has been co-opted and modified to detect the specific pheromone blends associated with gregariousness in locusts ijbs.comkarger.com. Similarly, comparing the genes and enzymes involved in volatile production can highlight the evolutionary changes that led to the production of phase-specific pheromones in locusts.

Studies on mating behavior in different grasshopper subfamilies within Acrididae have shown variations in the reliance on acoustic, visual, and chemical signals researchgate.net. While some subfamilies primarily use acoustic signals for mate attraction, others, like Romaleinae, utilize sexual pheromones researchgate.net. Comparing the chemical structures of pheromones and the associated sensory and behavioral responses across Acrididae can help reconstruct the evolutionary history of chemical communication in this diverse insect family.

The repeated evolution of phase polyphenism and swarming behavior in Acrididae, coupled with the diversity of pheromone systems observed, makes this group an excellent model for studying the adaptive evolution of chemical communication and its role in mediating complex phenotypic plasticity biologists.comresearchgate.net.

Compound Names and PubChem CIDs

While "this compound" is not a recognized compound in the provided search results with a specific PubChem CID, several other relevant compounds involved in locust chemical communication are mentioned.

Compound Name	PubChem CID
4-Vinylanisole (4VA)	Not found in search results. Common name, CID likely exists.
Phenylacetonitrile (PAN)	Not found in search results. Common name, CID likely exists.
Dibutyl phthalate (DBP)	3016 pnas.org
Serotonin	5202 researchfeatures.com
Dopamine	681 nih.gov

Interactive Data Tables

Future Research Trajectories and Open Questions

Comprehensive Systems Biology Approaches to Locustin-Driven Phase Change

A major future direction involves employing comprehensive systems biology approaches to understand how this compound and other chemical signals interact with genetic, molecular, and physiological pathways to drive phase change. This includes investigating large-scale regulatory networks composed of genes and noncoding RNAs that are systematically modified during the phase transition process. annualreviews.org Techniques such as transcriptomics, proteomics, and metabolomics can provide detailed insights into the molecular differences between solitary and gregarious phases and during the transition period. annualreviews.orgcas.cn Integrating these datasets is crucial for building a holistic understanding of the complex interactions that lead to the dramatic phenotypic shifts observed in locusts. Understanding the interplay between environmental changes and these molecular networks is also a key focus. annualreviews.org

Future studies could aim to generate integrated datasets that link specific chemical stimuli (including this compound or its components/related compounds) to downstream molecular cascades and behavioral outputs. This would involve:

High-throughput screening: Identifying genes and proteins whose expression or activity levels change significantly upon exposure to gregarious cues or specific semiochemicals.

Network analysis: Constructing and analyzing molecular interaction networks to identify key regulatory hubs and pathways involved in phase transition.

Multi-omics data integration: Combining data from genomics, transcriptomics, proteomics, and metabolomics to create a comprehensive picture of the biological processes underlying phase change.

An example of the type of data that could be generated is shown in the hypothetical table below, illustrating differential gene expression in response to a gregarious stimulus:

Gene ID	Fold Change (Gregarious/Solitary)	p-value	Involved Pathway (Hypothetical)
Gene A	5.2	0.001	Neurotransmitter synthesis
Gene B	0.1	0.005	Cuticle protein formation
Gene C	3.8	<0.001	Olfactory receptor activity
Gene D	0.5	0.01	Metabolism

Note: This is a hypothetical data table illustrating the type of data expected from future systems biology studies.

Elucidation of Post-Translational Modifications and Epigenetic Regulation in this compound Pathways

Beyond changes in gene expression, future research needs to delve deeper into the roles of post-translational modifications (PTMs) and epigenetic regulation in locust phase change, particularly as they relate to the signaling pathways influenced by this compound and other semiochemicals. annualreviews.orgkuleuven.benih.govbrianerobinson.com Epigenetic mechanisms, such as DNA methylation, histone modification, and small RNA molecules, are known to play a role in the reversible nature of phase transitions and the transmission of phase characteristics across generations. annualreviews.orgresearchgate.netkuleuven.benih.govbrianerobinson.com

Open questions in this area include:

Which specific proteins involved in semiochemical reception and signaling undergo post-translational modifications during gregarization or solitarization?

How do these modifications alter protein function and downstream signaling cascades?

What are the specific epigenetic marks that are altered during phase transition, and how do they influence the expression of genes related to gregarious behavior and physiology? kuleuven.benih.govbrianerobinson.com

How is epigenetic information transmitted across generations to prime offspring for a particular phase? researchgate.netnih.gov

Research in this area could involve:

Proteomic analysis: Identifying and quantifying PTMs on proteins from locusts in different phases or exposed to different social cues.

Epigenomic profiling: Mapping DNA methylation patterns and histone modifications across the locust genome in relation to phase state. kuleuven.benih.govbrianerobinson.com

Functional studies: Using techniques like RNA interference (RNAi) or gene editing (e.g., CRISPR/Cas9) to investigate the roles of specific genes and pathways identified through epigenomic analysis. annualreviews.orgbrianerobinson.comlifeasible.compnas.orgnih.gov

Development of Advanced Computational Models for Predicting this compound-Mediated Swarming Dynamics

Computational modeling is a powerful tool for understanding complex biological phenomena like locust swarming. Future research will focus on developing more advanced computational models that explicitly incorporate the influence of chemical cues, including the effects of this compound, on individual locust behavior and collective dynamics. plos.orgthenationalnews.compeerj.complos.orgnih.govuni-konstanz.de Existing models often focus on visual and tactile interactions, but integrating the role of olfaction and specific semiochemicals is crucial for a more complete picture. quizlet.comannualreviews.orgnih.govuni-konstanz.deplos.orgbiorxiv.orgresearchgate.netbiorxiv.orgresearchgate.netpnas.org

Key areas for model development include:

Agent-based models: Developing models where individual agents (locusts) respond to simulated chemical gradients and the presence of specific semiochemicals, in addition to visual and tactile cues. nih.gov

Integrating molecular data: Incorporating findings from systems biology and epigenetic studies into computational models to link molecular changes to behavioral outcomes.

Predictive modeling: Creating models that can predict the likelihood and characteristics of swarm formation based on environmental conditions, population density, and the presence of key semiochemicals. thenationalnews.compeerj.complos.orgcirad.fr

Spatial-temporal dynamics: Developing models that capture the spatial and temporal dynamics of semiochemical distribution in the environment and how this influences locust aggregation and movement. plos.orgcirad.fr

These models can be validated and refined using experimental data from controlled laboratory settings and field observations of locust behavior. nih.gov

Exploration of this compound Interactions with Other Semiochemicals and Sensory Modalities

Locust behavior, including phase change and swarming, is influenced by a combination of sensory inputs, including visual, tactile, and olfactory cues. quizlet.comannualreviews.orgplos.orguni-konstanz.deplos.orgbiorxiv.orgresearchgate.netbiorxiv.orgresearchgate.netpnas.orgresearchgate.netroyalsociety.org Future research needs to explore how this compound interacts with other semiochemicals and how these chemical signals are integrated with information from other sensory modalities to shape locust behavior. researchgate.netannualreviews.orgpnas.org

Open questions include:

How does the presence or concentration of this compound modify responses to other aggregation pheromones or sex pheromones? researchgate.netpnas.org

Are there synergistic or antagonistic interactions between this compound and other chemical cues?

How do locusts integrate olfactory information from semiochemicals with visual cues (e.g., the sight of other locusts) and tactile stimuli (e.g., physical contact) to make decisions about aggregation and movement? quizlet.comannualreviews.orgplos.orguni-konstanz.deplos.orgbiorxiv.orgresearchgate.netbiorxiv.orgresearchgate.netroyalsociety.org

What are the neural mechanisms underlying the integration of these multimodal sensory inputs? annualreviews.orgpnas.orgroyalsociety.org

Research in this area could involve:

Behavioral assays: Designing experiments to test locust responses to combinations of different semiochemicals and sensory stimuli. annualreviews.orgpnas.org

Neurophysiological studies: Investigating the activity of neurons in response to different sensory inputs and combinations thereof. researchgate.netroyalsociety.org

Chemical analysis: Identifying and characterizing other semiochemicals involved in locust aggregation and social interactions. researchgate.netannualreviews.orgicipe.org

Understanding these complex interactions is essential for developing effective strategies for monitoring and controlling locust populations by disrupting their social behavior. researchgate.neticipe.orglifeasible.com

Q & A

Q. What are the essential analytical techniques for confirming the structural identity and purity of Locustin in experimental settings?

To validate this compound’s structural integrity, researchers should employ a combination of spectroscopic and chromatographic methods:

• Nuclear Magnetic Resonance (NMR) : For elucidating molecular structure and functional groups. Ensure 1D (¹H, ¹³C) and 2D (COSY, HSQC) NMR spectra are compared with literature data .
• High-Performance Liquid Chromatography (HPLC) : To assess purity (>95% recommended for biological assays). Use standardized mobile phases and retention time comparisons .
• Mass Spectrometry (MS) : Confirm molecular weight via ESI-MS or MALDI-TOF, cross-referenced with theoretical values.
• Elemental Analysis : Required for novel compounds to verify empirical formulas .

Table 1: Comparison of Characterization Techniques

Technique	Purpose	Detection Limit	Key Parameters
NMR	Structural elucidation	µg-mg scale	Solvent purity, δ (ppm)
HPLC	Purity assessment	ng-µg scale	Retention time, % area
MS	Molecular weight confirmation	pg-ng scale	m/z ratio, ionization

Q. How should researchers design preliminary dose-response experiments to evaluate this compound’s bioactivity?

• Step 1 : Establish a concentration range (e.g., 0.1–100 µM) based on prior analogs or computational predictions.
• Step 2 : Use a cell viability assay (e.g., MTT) with triplicate wells and negative/positive controls.
• Step 3 : Apply nonlinear regression models (e.g., log(inhibitor) vs. response) to calculate IC₅₀ values. Validate with statistical tests (ANOVA, p < 0.05) .
• Step 4 : Repeat assays in ≥2 independent experiments to ensure reproducibility .

Advanced Research Questions

Q. What experimental strategies can mitigate confounding variables when studying this compound’s interaction with multi-target biochemical pathways?

• Pharmacological Probes : Co-administer pathway-specific inhibitors/activators (e.g., kinase inhibitors) to isolate this compound’s primary targets.
• Omics Integration : Pair transcriptomic or proteomic profiling with phenotypic assays to map causal relationships .
• Temporal Analysis : Monitor dynamic effects using time-lapsed imaging or kinetic assays to distinguish direct vs. downstream effects .
• Cross-Species Validation : Test hypotheses in phylogenetically distinct models (e.g., mammalian vs. yeast cells) to identify conserved mechanisms .

Q. How can contradictory data on this compound’s efficacy across different cellular models be systematically resolved?

• Triangulation : Combine in vitro, ex vivo, and in silico data to identify context-dependent variables (e.g., metabolic enzyme expression) .
• Dose-Response Refinement : Test wider concentration ranges and alternative endpoints (e.g., apoptosis markers vs. proliferation rates) .
• Error Source Audit : Check batch-to-batch compound variability (e.g., solubility, stability) and cell line authentication .
• Meta-Analysis : Aggregate published datasets using random-effects models to quantify heterogeneity and identify moderators (e.g., cell type, exposure duration) .

Methodological Frameworks

What criteria should guide the formulation of hypothesis-driven research questions about this compound’s mechanism of action?

Apply the FINER framework :

• Feasible : Ensure access to relevant models (e.g., CRISPR-edited cell lines for target validation).
• Interesting : Address gaps in understanding off-target effects or structure-activity relationships.
• Novel : Explore understudied pathways (e.g., non-canonical autophagy) linked to this compound.
• Ethical : Adhere to institutional guidelines for animal/human tissue studies .
• Relevant : Align with therapeutic priorities (e.g., antimicrobial resistance, oncology).

Q. How can researchers optimize the reproducibility of this compound synthesis protocols for interdisciplinary studies?

• Detailed Documentation : Include reaction stoichiometry, solvent grades, and purification steps (e.g., column chromatography conditions) .
• Batch Validation : Characterize each synthesis batch via melting point, HPLC, and NMR to ensure consistency.
• Open-Source Sharing : Deposit protocols in repositories like Protocols.io , citing them in publications .

Data Analysis & Interpretation

Q. What statistical approaches are critical for analyzing this compound’s synergistic effects in combination therapies?

• Bliss Independence Model : Quantify synergy scores using the formula: $ E_{\text{synergy}} = E_{\text{observed}} - (E_{\text{A}} + E_{\text{B}} - E_{\text{A}} \times E_{\text{B}}) $.
• Isobolograms : Plot dose pairs to visualize additive/synergistic regions .
• Machine Learning : Apply random forest models to identify predictive variables (e.g., gene expression profiles) .